87-02-5

7-Amino-4-hydroxy-2-naphthalenesulfonic acid

In Stock

• CAS RN:
• 87-02-5

• Formula:
• C10H9NO4S

• InChI:
• InChI=1S/C10H9NO4S/c11-7-1-2-9-6(3-7)4-8(5-10(9)12)16(13,14)15/h1-5,12H,11H2,(H,13,14,15)

• InChIKey:
• KYARBIJYVGJZLB-UHFFFAOYSA-N

• 7-amino-4-hydroxy-2-naphthalenesulfonic acid is an aminonaphthalenesulfonic acid that is 2-naphthalenesulfonic acid substituted by an amino group at position 7 and a hydroxy group at position 4 respectively. It has a role as a metabolite. It is an aminonaphthalenesulfonic acid and a member of naphthols.

2-(5-amino-1,3,4-thiadiazol-2-yl)-N-[(E)-[4-[(2,4-dichlorophenyl)methoxy]-3-methoxyphenyl]methylideneamino]acetamide

• CAS RN:
• 5487-02-5

• Formula:
• C19H17Cl2N5O3S

• InChI:
• InChI=1S/C19H17Cl2N5O3S/c1-28-16-6-11(9-23-24-17(27)8-18-25-26-19(22)30-18)2-5-15(16)29-10-12-3-4-13(20)7-14(12)21/h2-7,9H,8,10H2,1H3,(H2,22,26)(H,24,27)/b23-9+

• InChIKey:
• VWELLWOJZMVTLR-NUGSKGIGSA-N

• 2-(5-amino-1,3,4-thiadiazol-2-yl)-N-[(E)-[4-[(2,4-dichlorophenyl)methoxy]-3-methoxyphenyl]methylideneamino]acetamide is a useful research compound. Its molecular formula is C19H17Cl2N5O3S and its molecular weight is 466.3 g/mol. The purity is usually 95%.

N1-(4-chlorobenzyl)-N2-((3-((4-fluoro-2-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide

In Stock

• CAS RN:
• 872987-02-5

• Formula:
• C21H23ClFN3O5S

• InChI:
• InChI=1S/C21H23ClFN3O5S/c1-14-11-17(23)7-8-18(14)32(29,30)26-9-2-10-31-19(26)13-25-21(28)20(27)24-12-15-3-5-16(22)6-4-15/h3-8,11,19H,2,9-10,12-13H2,1H3,(H,24,27)(H,25,28)

• InChIKey:
• AGKOSSFXWFJLFW-UHFFFAOYSA-N

• N1-(4-chlorobenzyl)-N2-((3-((4-fluoro-2-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C21H23ClFN3O5S and its molecular weight is 483.94. The purity is usually 95%.

N-(2-chloro-4-methylphenyl)-2-{1'H-spiro[cyclohexane-1,2'-quinazoline]sulfanyl}acetamide

In Stock

• CAS RN:
• 893787-02-5

• Formula:
• C22H24ClN3OS

• InChI:
• InChI=1S/C22H24ClN3OS/c1-15-9-10-19(17(23)13-15)24-20(27)14-28-21-16-7-3-4-8-18(16)25-22(26-21)11-5-2-6-12-22/h3-4,7-10,13,25H,2,5-6,11-12,14H2,1H3,(H,24,27)

• InChIKey:
• OWQTZNZEXQLOQN-UHFFFAOYSA-N

• N-(2-chloro-4-methylphenyl)-2-{1'H-spiro[cyclohexane-1,2'-quinazoline]sulfanyl}acetamide is a useful research compound. Its molecular formula is C22H24ClN3OS and its molecular weight is 413.96. The purity is usually 95%.

3',5'-Difluoro-4-(5,5-dimethyl-1,3-dioxan-2-YL)butyrophenone

In Stock

• CAS RN:
• 898787-02-5

• Formula:
• C16H20F2O3

• InChI:
• InChI=1S/C16H20F2O3/c1-16(2)9-20-15(21-10-16)5-3-4-14(19)11-6-12(17)8-13(18)7-11/h6-8,15H,3-5,9-10H2,1-2H3

• InChIKey:
• YORHTVDFVRIHAV-UHFFFAOYSA-N

• 3',5'-Difluoro-4-(5,5-dimethyl-1,3-dioxan-2-YL)butyrophenone is a useful research compound. Its molecular formula is C16H20F2O3 and its molecular weight is 298.32 g/mol. The purity is usually 95%.

N-{2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl}-3-(trifluoromethyl)benzamide

In Stock

• CAS RN:
• 932987-02-5

• Formula:
• C19H14F4N2OS

• InChI:
• InChI=1S/C19H14F4N2OS/c20-15-6-2-4-13(10-15)18-25-16(11-27-18)7-8-24-17(26)12-3-1-5-14(9-12)19(21,22)23/h1-6,9-11H,7-8H2,(H,24,26)

• InChIKey:
• SSHLPYCBUGYXCT-UHFFFAOYSA-N

• N-{2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl}-3-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C19H14F4N2OS and its molecular weight is 394.39. The purity is usually 95%.

8-Oxa-3-thiabicyclo[5.1.0]octane

• CAS RN:
• 115187-02-5

• Formula:
• C6H10OS

• InChI:
• InChI=1S/C6H10OS/c1-2-5-6(7-5)4-8-3-1/h5-6H,1-4H2

• InChIKey:
• LTDRFCRRZPRGTJ-UHFFFAOYSA-N

• 8-Oxa-3-thiabicyclo[5.1.0]octane, also known as 8-Oxa-3-thiabicyclo[5.1.0]octane, is a useful research compound. Its molecular formula is C6H10OS and its molecular weight is 130.205. The purity is usually 95%.

2,5-dimethyl-N-((1-(2-(methylthio)nicotinoyl)piperidin-4-yl)methyl)furan-3-carboxamide

In Stock

• CAS RN:
• 1234887-02-5

• Formula:
• C20H25N3O3S

• InChI:
• InChI=1S/C20H25N3O3S/c1-13-11-17(14(2)26-13)18(24)22-12-15-6-9-23(10-7-15)20(25)16-5-4-8-21-19(16)27-3/h4-5,8,11,15H,6-7,9-10,12H2,1-3H3,(H,22,24)

• InChIKey:
• GWDVHXNQGQUVDP-UHFFFAOYSA-N

• 2,5-dimethyl-N-((1-(2-(methylthio)nicotinoyl)piperidin-4-yl)methyl)furan-3-carboxamide is a useful research compound. Its molecular formula is C20H25N3O3S and its molecular weight is 387.5. The purity is usually 95%.

1-(4-fluorophenyl)-N-(2-(2-fluorophenyl)-2-methoxypropyl)cyclopropanecarboxamide

In Stock

• CAS RN:
• 1705987-02-5

• Formula:
• C20H21F2NO2

• InChI:
• InChI=1S/C20H21F2NO2/c1-19(25-2,16-5-3-4-6-17(16)22)13-23-18(24)20(11-12-20)14-7-9-15(21)10-8-14/h3-10H,11-13H2,1-2H3,(H,23,24)

• InChIKey:
• YKHWSQPUULKTKM-UHFFFAOYSA-N

• 1-(4-fluorophenyl)-N-(2-(2-fluorophenyl)-2-methoxypropyl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C20H21F2NO2 and its molecular weight is 345.39. The purity is usually 95%.

3-(Cyclopropylmethyl)-6,7-difluoro-2-(2-methylprop-2-enylsulfanyl)quinazolin-4-one

Usually In Stock

• CAS RN:
• 2379987-02-5

• Formula:
• C16H16F2N2OS

• InChI:
• InChI=1S/C16H16F2N2OS/c1-9(2)8-22-16-19-14-6-13(18)12(17)5-11(14)15(21)20(16)7-10-3-4-10/h5-6,10H,1,3-4,7-8H2,2H3

• InChIKey:
• IHQPPQIBRYKKHC-UHFFFAOYSA-N

• 3-(Cyclopropylmethyl)-6,7-difluoro-2-(2-methylprop-2-enylsulfanyl)quinazolin-4-one is a useful research compound. Its molecular formula is C16H16F2N2OS and its molecular weight is 322.37. The purity is usually 95%.